ethyl 5-[2-(3-methoxybenzamido)benzoyloxy]-2-methyl-1-phenyl-1H-indole-3-carboxylate
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Description
Ethyl 5-[2-(3-methoxybenzamido)benzoyloxy]-2-methyl-1-phenyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C33H28N2O6 and its molecular weight is 548.595. The purity is usually 95%.
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Scientific Research Applications
Synthesis Applications
Oxidative Cyclization : A study by Rajeswaran and Srinivasan (1994) demonstrated the conversion of Ethyl 1-benzenesulfonyl-2-bromomethyl-5-methoxyindole-3-carboxylate into benzocarbazoloquinones, involving oxidative cyclization using polyphosphoric acid (Rajeswaran & Srinivasan, 1994).
Synthesis of Azaheterocycles : Goryaeva et al. (2015) utilized Ethyl 2-ethoxymethylidene-3-oxo esters for the efficient synthesis of novel azaheterocycles through interaction with 5-aminotetrazole (Goryaeva et al., 2015).
Structural Analysis
- Crystal Structure Studies : Yeong et al. (2018) synthesized Ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate and studied its crystal structure through single-crystal X-ray diffraction, providing insights into molecular arrangement and bonding (Yeong et al., 2018).
Biological Activity
Antineoplastic and Antifilarial Agents : A study by Ram et al. (1992) on the synthesis of ethyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates demonstrated potential antineoplastic and antifilarial activity in the synthesized compounds (Ram et al., 1992).
Endothelin-A Receptor Antagonists : In the research by Tasker et al. (1997), derivatives of ethyl 4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione, including Ethyl 5-chloro-3-phenylindole-2-carboxylate, were studied for their potential as endothelin-A receptor antagonists (Tasker et al., 1997).
Antimicrobial Activities : Bektaş et al. (2010) synthesized novel triazole derivatives, including Ethyl 5-chloro-3-phenylindole-2-carboxylate, and evaluated their antimicrobial activities against various microorganisms (Bektaş et al., 2010).
Conformational Analyses
- Molecular Docking Studies : Karayel (2021) conducted a study on benzimidazole derivatives, including Ethyl 5-[2-[(3-methoxybenzoyl)amino]benzoyl]oxy-2-methyl-1-phenylindole-3-carboxylate, focusing on tautomeric properties, conformations, and anti-cancer properties through molecular docking and density functional theory (Karayel, 2021).
Properties
IUPAC Name |
ethyl 5-[2-[(3-methoxybenzoyl)amino]benzoyl]oxy-2-methyl-1-phenylindole-3-carboxylate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C33H28N2O6/c1-4-40-33(38)30-21(2)35(23-12-6-5-7-13-23)29-18-17-25(20-27(29)30)41-32(37)26-15-8-9-16-28(26)34-31(36)22-11-10-14-24(19-22)39-3/h5-20H,4H2,1-3H3,(H,34,36) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STLNYTDWVWJXQR-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC=CC=C3NC(=O)C4=CC(=CC=C4)OC)C5=CC=CC=C5)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C33H28N2O6 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
548.6 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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